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Compound of Interest

Compound Name: 2-(4-Benzyloxyphenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting and boiling points of 2-(4-
Benzyloxyphenyl)ethanol (CAS 61439-59-6), a key intermediate in pharmaceutical synthesis.
This document outlines its physical properties, standardized experimental protocols for their
determination, and a logical workflow for physicochemical characterization.

Core Physicochemical Data

The melting and boiling points are critical parameters for the identification, purification, and
handling of 2-(4-Benzyloxyphenyl)ethanol. The experimentally determined values are
summarized below.

Property Value Conditions
Melting Point 83.0 - 90.0 °C[1][2] Clear melt
87-88°C

Boiling Point 379.1°C at 760 mmHg

Experimental Protocols

Accurate determination of melting and boiling points is fundamental for verifying the purity and
identity of a compound. The following are detailed methodologies for these measurements.
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Melting Point Determination (Capillary Method)

The capillary method is a standard and widely accepted technique for determining the melting
point of a solid crystalline substance.[1][3]

Principle: A small, finely powdered sample is heated at a controlled rate. The temperatures at
which the substance begins to liquefy (initial melting point) and completely turns to liquid (final
melting point) are recorded as the melting range. A narrow melting range is indicative of a pure
compound.[4]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar digital device)
o Glass capillary tubes (sealed at one end)

e Mortar and pestle

e Spatula

Procedure:

o Sample Preparation: Ensure the 2-(4-Benzyloxyphenyl)ethanol sample is completely dry
and finely powdered. If necessary, grind the crystals using a mortar and pestle to achieve a
uniform, fine powder.[1]

o Capillary Loading: Gently tap the open end of a capillary tube into the powdered sample until
a small amount of the compound enters the tube. Invert the tube and tap the sealed end on a
hard surface to pack the sample tightly into the bottom. The packed sample height should be
approximately 2-3 mm.

e Initial Rapid Determination: Place the loaded capillary into the heating block of the melting
point apparatus. Heat the sample rapidly to get an approximate melting temperature. This
initial measurement helps in setting the parameters for a more accurate determination.[4]

e Accurate Determination: Allow the apparatus to cool to at least 10-15 °C below the
approximate melting point. Insert a new capillary with the sample.
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e Heating: Begin heating at a slow, controlled rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

» Observation and Recording: Observe the sample through the magnifying eyepiece. Record
the temperature at which the first drop of liquid appears (T1) and the temperature at which
the entire sample becomes a clear liquid (T2). The melting range is reported as T1 - T2.

» Replicate Measurements: For accuracy, perform at least two more careful determinations.
The results should be consistent.

Boiling Point Determination (Thiele Tube Method)

The Thiele tube method is a convenient and efficient technique for determining the boiling point
of a liquid using a small sample size.[5]

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[6][7] In this method, a small sample is heated, and the
boiling point is identified as the temperature at which a continuous stream of bubbles ceases
and the liquid is drawn back into an inverted capillary tube.

Apparatus:

e Thiele tube

e Thermometer

o Small test tube (e.g., fusion tube)

e Capillary tube (sealed at one end)

e Heating oil (e.g., mineral oil)

e Bunsen burner or heating mantle

* Rubber band or wire for attachment

Procedure:
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» Sample Preparation: Add a few milliliters of 2-(4-Benzyloxyphenyl)ethanol to the small test
tube.

o Capillary Insertion: Place a capillary tube, with its sealed end pointing upwards, into the test
tube containing the sample.[6]

o Assembly: Attach the test tube to a thermometer using a rubber band or wire, ensuring the
sample is level with the thermometer bulb.[6]

e Heating: Suspend the assembly in a Thiele tube containing heating oil, making sure the
sample is fully immersed but the open end of the test tube is above the oil level.

e Observation: Gently heat the side arm of the Thiele tube.[6] As the temperature rises, air
trapped in the capillary will bubble out. As the boiling point is approached, a rapid and
continuous stream of bubbles will emerge from the open end of the capillary tube.[5]

e Recording the Boiling Point: Remove the heat source once a steady stream of bubbles is
observed. As the apparatus cools, the bubbling will slow down and stop. The temperature at
which the liquid is drawn back into the capillary tube is the boiling point of the sample.[5][6]

o Pressure Correction: Record the atmospheric pressure at the time of the experiment, as
boiling point is pressure-dependent. The observed boiling point can be corrected to standard
pressure (760 mmHg) if necessary.

Workflow and Characterization

The determination of physicochemical properties is a crucial step in the overall characterization
of a synthesized chemical compound. The following diagram illustrates a logical workflow for
this process.
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Synthesis & Purification

Synthesis of 2-(4-Benzyloxyphenyl)ethanol
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Caption: Logical workflow for the synthesis and physicochemical characterization of a chemical
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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